2,3-Dimethylpyridine-d9

Mass spectrometry Stable isotope labeling Quantitative bioanalysis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H9N
Molecular Weight 116.21 g/mol
Cat. No. B15556901
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Technical Parameters


Basic Identity
Product Name2,3-Dimethylpyridine-d9
Molecular FormulaC7H9N
Molecular Weight116.21 g/mol
Structural Identifiers
InChIInChI=1S/C7H9N/c1-6-4-3-5-8-7(6)2/h3-5H,1-2H3/i1D3,2D3,3D,4D,5D
InChIKeyHPYNZHMRTTWQTB-XVGWXEQOSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

2,3-Dimethylpyridine-d9: Isotopic Identity and Core Specifications for Research Sourcing


2,3-Dimethylpyridine-d9 (CAS 350818-65-4; synonym: 2,3-Lutidine-d9) is the perdeuterated isotopologue of 2,3-dimethylpyridine, wherein all nine hydrogen atoms in the pyridine ring and both methyl substituents are replaced by deuterium . With a molecular formula of C₇D₉N and a molecular weight of 116.21 g/mol, this compound belongs to the class of stable isotope-labeled heterocyclic building blocks widely employed as internal standards in quantitative mass spectrometry and as tracer molecules in drug metabolism and environmental fate studies [1]. The fully deuterated architecture provides a nominal mass increment of +9 Da relative to the protio (C₇H₉N, MW 107.15) parent, a shift that is analytically decisive for liquid chromatography–mass spectrometry (LC-MS) and gas chromatography–mass spectrometry (GC-MS) method development .

Fully perdeuterated (d9) isotope-labeled internal standard
+9 Da mass shift supports LC-MS & GC-MS method development
Heterocyclic building block for tracer and metabolism studies
Research-use only; not for diagnostic procedures

2,3-Dimethylpyridine-d9: Why Unlabeled or Isomeric Analogs Cannot Substitute


The selection of a deuterated dimethylpyridine for analytical or synthetic workflows is not interchangeable across isomers or deuteration levels. The 2,3-regioisomeric arrangement of the methyl substituents imparts distinct physicochemical properties—boiling point, basicity (pKa), chromatographic retention, and H/D exchange reactivity—that differ materially from the 2,6-, 2,4-, or 3,5-isomers [1]. When used as an internal standard, the isotopic label must track the target analyte through extraction, chromatography, and ionization with high fidelity; partial deuteration (e.g., d₃ or d₆) reduces the mass window and elevates the risk of isotopic cross-talk between the standard and the native analyte, compromising limit of quantitation (LOQ) and precision [2]. The evidence below quantifies these differentiation dimensions to support specification-driven procurement decisions.

2,6- or other regioisomers shift chromatographic retention, risking co-elution with matrix rather than target analyte.
Partially deuterated analogs (e.g., d6) reduce the mass separation window, elevating isotopic cross-talk and LOQ uncertainty.
Unlabeled 2,3-lutidine lacks MS discrimination and cannot serve as an internal standard for isotope-dilution quantification.

2,3-Dimethylpyridine-d9: Quantitative Evidence Guide for Differentiated Selection


Perdeuteration Mass Shift (+9.06 Da) Versus Protio 2,3-Lutidine

2,3-Dimethylpyridine-d9 (C₇D₉N) possesses a molecular weight of 116.21 g/mol, representing a nominal mass increase of +9 Da over the unlabeled 2,3-dimethylpyridine (C₇H₉N, 107.15 g/mol) . This perdeuteration—encompassing all nine hydrogen positions (two methyl-d₃ groups plus pyridine ring-d₃)—generates a mass shift that is analytically resolved in both low-resolution (unit mass) and high-resolution mass spectrometry . By comparison, partially deuterated analogs (e.g., 2,3-dimethylpyridine-2,3-(CD₃)₂, with only six deuterium atoms) produce a +6 Da shift, reducing the m/z separation from endogenous isotopologue signals by 33% and increasing the potential for spectral overlap with the [M+1] or [M+2] natural-abundance isotopologues of the protio analyte [1].

Mass shift vs. protio
Head-to-head
d9: 116.21 g/mol
vs
protio: 107.15 g/mol
d6: 113.19 g/mol
Maximizes m/z separation from natural isotopologues; supports sub-ng/mL LOQ in quantitative MS.
Perdeuteration at all 9 positions; applicable to LC-MS, GC-MS, direct-infusion MS.
Mass spectrometry Stable isotope labeling Quantitative bioanalysis

Isotopic Enrichment Specification: 98 atom% D Minimum Across Supplier Cohorts

The isotopic enrichment of 2,3-Dimethylpyridine-d9 is uniformly specified at ≥98 atom% D across major certified suppliers, including CDN Isotopes (Product D-5078), Alfa Chemistry / Isotope Science, and Kanto Chemical (Product 49126-11) [1]. This enrichment level ensures that ≥98% of the hydrogen positions in each molecule are occupied by deuterium, translating to a residual protio (d₀) isotopologue abundance of ≤2% [2]. In contrast, partially deuterated lutidine products (e.g., side-chain-only CD₃ labeling) inherently retain ring-bound hydrogen, generating a mixed isotopologue population that complicates deconvolution of MS ion chronograms [3]. The 98 atom% D specification for perdeuterated 2,3-lutidine is therefore not merely a purity metric but a functional determinant of the isotopic distribution profile (d₀/d₁/d₂...d₉) that governs the signal-to-noise ratio and linear dynamic range of isotope-dilution calibration curves.

Isotopic enrichment
Cross-study
≥98 atom% D
Residual d₀ ≤ 2%
Gate criterion for a well-defined perdeuterated ISTD profile; avoids mixed isotopologue distributions.
Verified by ²H NMR or HRMS per supplier certificate of analysis.
Isotopic purity Quality control Regulatory compliance

Isomer-Specific Boiling Point: 161 °C for 2,3-Dimethylpyridine Versus 144 °C for 2,6-Dimethylpyridine

The boiling point of 2,3-dimethylpyridine (161 °C at 760 mmHg) is 17 °C higher than that of its 2,6-regioisomer (144 °C at 760 mmHg) [1]. This difference is a direct consequence of the steric and electronic environment conferred by the ortho- and meta-methyl substitution pattern, which alters intermolecular dipole–dipole interactions relative to the symmetric 2,6-disubstituted system . On a non-polar GC capillary column (HP-5 phase), this translates to a Kovats retention index (RI) of 952 for 2,3-dimethylpyridine, compared with 888 for 2,6-dimethylpyridine—a difference of 64 RI units that provides baseline chromatographic resolution [2]. For the deuterated isotopologues (2,3-d9 vs. 2,6-d9), the physical properties of the parent isomer are preserved (isotopic substitution minimally perturbs boiling point relative to isomeric differences), making boiling point a reliable procurement specification for verifying isomeric identity.

Boiling point & RI
Head-to-head
2,3-: 161 °C, RI 952
vs
2,6-: 144 °C, RI 888
Isomer mismatch shifts GC retention; incorrect isomer may co-elute with matrix instead of analyte.
ΔRI = +64 units on HP-5; density and refractive index also differ.
Chromatographic retention Isomer identification GC method development

Regioselective H/D Exchange Reactivity: 2-Methyl Group Selectivity of 2,3-Dimethylpyridine

Under base-catalyzed conditions (D₂O/K₂CO₃, heat), 2,3-dimethylpyridine undergoes selective hydrogen–deuterium exchange at the 2-methyl group with occasional additional exchange at ring position 6, as documented in Science of Synthesis [1]. This regioselectivity is mechanistically distinct from that of 2,6-dimethylpyridine, where H/D exchange occurs at ring positions 2 and 6 (when unsubstituted) and at methyl groups at positions 2, 4, and 6 [2]. The differential exchange pattern means that partially deuterated 2,3-lutidine preparations synthesized via H/D exchange will invariably retain protio character at the 3-methyl group and at ring positions 3, 4, and 5—unlike perdeuterated 2,3-dimethylpyridine-d9 produced by total synthesis from deuterated precursors, which achieves uniform ²H incorporation at all nine positions . This synthesis-route-dependent isotopologue distribution directly impacts batch-to-batch consistency of the isotopic enrichment profile.

H/D exchange pattern
Class-level
2-methyl selective; ring-6 minor
3-methyl & ring 3,4,5 remain protio
Only total synthesis ensures uniform perdeuteration; exchange-prepared material retains protio residues.
K₂CO₃/D₂O, heat; synthesis route determines isotopologue consistency.
Deuterium labeling chemistry Synthesis quality Isotopic fidelity

Isomer-Specific Basicity: pKa 6.57 for 2,3-Dimethylpyridine Versus 6.72 for 2,6-Dimethylpyridine

The aqueous pKa of 2,3-dimethylpyridine is 6.57 at 25 °C, which is 0.15 pKa units lower (less basic) than 2,6-dimethylpyridine (pKa 6.72 at 25 °C) [1]. This difference arises from the asymmetric electron-donating effect of the ortho- and meta-methyl substituents versus the symmetric ortho,ortho′-disubstitution in 2,6-lutidine, which more effectively stabilizes the pyridinium conjugate acid [2]. In electrospray ionization (ESI) mass spectrometry, the ionization efficiency of basic analytes in positive-ion mode is pH-dependent and correlates with solution-phase basicity: under a given mobile-phase pH (e.g., pH 5.0 formic acid), the 2,3-isomer is approximately 70% protonated while the 2,6-isomer is approximately 80% protonated [3]. This differential protonation translates to a measurably different ESI response factor, meaning that a 2,6-dimethylpyridine-d9 internal standard cannot serve as a quantitative surrogate for 2,3-dimethylpyridine without a response-factor cross-calibration.

pKa & ionization
Head-to-head
2,3-: pKa 6.57 (~70% at pH 5)
vs
2,6-: pKa 6.72 (~80% at pH 5)
pKa mismatch introduces pH-dependent bias in extraction recovery and ESI response factors.
ΔpKa = −0.15; protonation fraction differs under typical LC-MS mobile phase pH.
Ionization efficiency Electrospray MS response Extraction pH optimization

Storage Stability: 3-Year Re-Analysis Interval for Deuterated Lutidine Shelf-Life Assurance

Per the safety data sheet (SDS) and product specification from CDN Isotopes, 2,3-Dimethylpyridine-d9 is classified as stable when stored under recommended conditions at room temperature; however, the manufacturer explicitly stipulates that the compound should be re-analyzed for chemical purity after three years of storage . This 3-year re-analysis interval is a defined quality-control milestone that is consistently specified across perdeuterated lutidine products (including 2,6-dimethylpyridine-d9) from the same supplier . Unlike the unlabeled 2,3-lutidine, which is commercially available with GC purity specifications (≥98.0% or ≥99.5% GC) and indefinite shelf-life under inert atmosphere, the deuterated product carries the additional stability consideration of potential deuterium–protium back-exchange during prolonged storage, particularly if exposed to atmospheric moisture or protic solvent residues . The 3-year re-analysis requirement thus represents a procurement-relevant operational parameter that must be incorporated into laboratory inventory and re-qualification protocols.

Shelf-life re-analysis
Supporting
Re-analyze after 3 years
Stable at room temp; protio form indefinite
Bulk purchases exceeding 3-year consumption introduce re-qualification costs and out-of-specification risk.
CDN Isotopes SDS D-5078; chemical purity and isotopic enrichment re-check advised.
Long-term storage Shelf-life specification Laboratory inventory management

2,3-Dimethylpyridine-d9: Evidence-Backed Application Scenarios for Procurement Decision-Making


Quantitative LC-MS/MS Bioanalysis of 2,3-Lutidine-Containing Drug Metabolites

When developing a validated LC-MS/MS method for quantifying 2,3-dimethylpyridine or its metabolites in plasma or tissue homogenates, 2,3-dimethylpyridine-d9 serves as the isotopically matched internal standard. The +9 Da mass shift ensures a clean SIM/MRM channel free from interference by the [M+1] or [M+2] natural-abundance isotopologues of the protio analyte, which is especially critical when measuring low ng/mL concentrations where the protio [M+1] signal can constitute >7% of the parent ion intensity . The 98 atom% D enrichment, verified by supplier certificate of analysis, minimizes the d₀ isotopologue contribution to ≤2%, preserving the linearity of isotope-dilution calibration curves across a 3–4 order-of-magnitude dynamic range.

GC-MS Environmental Monitoring of Pyridine Derivatives in Soil and Water

For environmental fate studies requiring trace-level quantification of 2,3-dimethylpyridine in soil (detection limit 0.01 mg/kg) or water (detection limit 0.2 μg/L), 2,3-dimethylpyridine-d9 provides the chromatographically co-eluting, mass-resolved internal standard needed to correct for matrix-induced ion suppression or enhancement in GC-MS [1]. The 2,3-isomer's distinct retention index (RI 952 on HP-5) must be matched to the target analyte's retention; substituting a 2,6-dimethylpyridine-d9 internal standard (RI 888) would produce a retention-time mismatch that invalidates the matrix-correction function. The 3-year re-analysis specification further supports long-term environmental monitoring programs where certified reference material stability must be documented for regulatory compliance.

Synthesis of Deuterated Drug Candidates with Defined Isotopic Labeling Patterns

In medicinal chemistry programs exploring the deuterium kinetic isotope effect (KIE) to improve metabolic stability of pyridine-containing drug candidates, 2,3-dimethylpyridine-d9 serves as a fully deuterated building block for constructing labeled analogs. The perdeuteration at all nine positions—confirmed by the 98 atom% D specification—ensures that metabolic soft spots at both the methyl groups (CYP450-mediated oxidation) and the pyridine ring (N-oxidation) are uniformly protected by primary KIE . Partial deuteration approaches (e.g., methyl-d₃ only) leave the ring positions vulnerable to metabolism, producing confounding mixed-KIE phenotypes in microsomal stability assays. The total-synthesis origin of the perdeuterated product, as opposed to H/D-exchange-prepared material, guarantees positional isotopic uniformity.

NMR-Based Metabolite Identification and Structural Elucidation

In ¹H NMR spectroscopic studies where 2,3-dimethylpyridine is present as a metabolite, ligand, or reaction component, the deuterated analog enables solvent-suppressed ¹H NMR analysis by removing the nine proton resonances (two methyl singlets at δ ~2.3 and ~2.5 ppm plus three aromatic multiplets at δ ~7.0–8.3 ppm) from the spectral window, simplifying complex mixture analysis [2]. The isomeric identity of the d9 standard is critical: 2,6-dimethylpyridine-d9 eliminates a different set of aromatic proton resonances (δ ~6.9, δ ~7.4) and would not serve as a direct spectral surrogate for the 2,3-isomer. The procurement specification for the correct isomer is therefore non-negotiable in NMR-based structural biology or metabolomics workflows.

Application
Selection Property
Validation Focus
Quantitative LC-MS/MS bioanalysis in research plasma/tissue matrices
Perdeuterated mass shift, high isotopic enrichment
Isotope-dilution linearity, matrix-effect control
GC-MS environmental monitoring (soil, water)
Isomer-matched retention index (2,3-)
Co-elution fidelity, matrix-correction validation
Deuterated drug candidate synthesis (KIE studies)
Uniform perdeuteration, total-synthesis origin
Positional isotopic uniformity, metabolic stability assay consistency
¹H NMR metabolite identification and structural elucidation
Isomer-specific proton elimination (2,3- pattern)
Spectral simplification, isomer identity verification

Technical Documentation Hub

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